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Compound of Interest

7-alpha-Methyl-estra-4-ene-3,17-
Compound Name: _
dione

cat. No.: B7838580

MENT dione, also known as trestione or 7a-methyl-19-norandrostenedione, is a prohormone
that converts in the body to the potent androgen, Trestolone (MENT), which is chemically
identified as 7a-methyl-19-nortestosterone.[1] As a nandrolone derivative, Trestolone has
garnered significant interest within the scientific and bodybuilding communities for its
pronounced anabolic properties.[1] This guide provides a detailed, head-to-head comparison of
MENT dione/Trestolone with other popular designer steroids, focusing on their performance
based on available experimental data.

Quantitative Comparison of Anabolic and
Androgenic Properties

The efficacy of an anabolic-androgenic steroid (AAS) is often characterized by its anabolic-to-
androgenic (A/A) ratio. This ratio provides a measure of the desired muscle-building (anabolic)
effects versus the often-undesirable masculinizing (androgenic) side effects. The data
presented below is compiled from various sources and should be interpreted with the
understanding that direct comparisons can be challenging due to variations in experimental
methodologies across different studies.
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Anabolic Androgenic Anabolic:Andr
Compound . . . . Notes
Rating Rating ogenic Ratio
Intramuscular
administration,
Trestolone .
2300 650 ~35:1 relative to
(MENT)
methyltestostero
ne (100:100).[2]
Oral
administration,
Trestolone )
540 840 ~0.6:1 relative to
(MENT) (Oral)
methyltestostero
ne (100:100).[2]
Baseline for
Testosterone 100 100 1:1 )
comparison.
A potent AAS
often used as a
Trenbolone 500 500 1:1
benchmark for
comparison.[2]
Data not Data not Data not Anecdotally
Methylstenbolon available in available in available in considered a
e comparative comparative comparative potent oral
studies studies studies anabolic agent.
Data not Data not Data not Structurally two
Dimethazine available in available in available in molecules of an
(DMZ2) comparative comparative comparative anabolic steroid
studies studies studies bound together.
Data not Data not Data not o
] ] ) ) ] ) A derivative of
) available in available in available in )
Epistane ) ) ] dihydrotestostero
comparative comparative comparative
] ] ] ne (DHT).
studies studies studies

Note: The anabolic and androgenic ratings are typically determined through the Hershberger

assay, which measures the change in weight of specific tissues in castrated male rats.
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One study reported that Trestolone acetate is 23 times as potent as a myotropic (anabolic)

agent and 6.5 times as potent as an androgen compared to testosterone propionate when

administered parenterally.[3] Another source suggests Trestolone's anabolic properties are

approximately 10 times that of testosterone.[4][5]

Androgen Receptor Binding Affinity and In Vitro

Potency

The biological activity of designer steroids is primarily mediated through their binding to and

activation of the androgen receptor (AR). The relative binding affinity (RBA) and the effective

concentration required to elicit a half-maximal response (EC50) in a transactivation assay are

key indicators of a compound's potency at the molecular level.

Relative Binding

.. EC50 in AR
Affinity (RBA) for L
Compound Transactivation Notes
AR (% of
Assay
Testosterone)
The high potency of
MENT is suggested to
Trestolone (MENT) 50-75%]6] Data not available be primarily related to
its high affinity for the
AR.[7]
Testosterone 100% Data not available Baseline for RBA.
Dihydrotestosterone ) A potent natural
150-200% Data not available
(DHT) androgen.
Exhibits very high
Trenbolone ~500% Data not available binding affinity for the

AR.

Methylstenbolone

Data not available

Data not available

Dimethazine (DMZ)

Data not available

Data not available

Epistane

Data not available

Data not available
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Signaling Pathways and Experimental Workflows

The following diagrams illustrate the androgen receptor signaling pathway and the general
workflows for key experiments used to characterize designer steroids.

Caption: Androgen Receptor Signaling Pathway.
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Caption: Hershberger Assay Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Trestolone - Wikipedia [en.wikipedia.org]
¢ 2. musclechemistry.com [musclechemistry.com]
e 3. academic.oup.com [academic.oup.com]
e 4. academic.oup.com [academic.oup.com]

e 5. Investigations into the human metabolism of Trestolone (7a-methyl-19-nortestosterone,
MENT) | World Anti Doping Agency [wada-ama.org]

o 6. Template:Relative affinities of anabolic steroids and related steroids - Wikipedia
[en.wikipedia.org]

e 7. 7alpha-methyl-19-nortestosterone, a synthetic androgen with high potency: structure-
activity comparisons with other androgens - PubMed [pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [MENT Dione: A Head-to-Head Comparison with Other
Designer Steroids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7838580#head-to-head-comparison-of-ment-dione-
with-other-designer-steroids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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